Cas no 2137513-65-4 (1H-Pyrazole-3-methanamine, 5-(4-ethoxyphenyl)-N-(1-methylethyl)-)

• Product Name: 1H-Pyrazole-3-methanamine, 5-(4-ethoxyphenyl)-N-(1-methylethyl)-
• CAS No: 2137513-65-4
• MF: C₁₅H₂₁N₃O
• MW: 259.346743345261
• CID: 5296982
• Update Time: 2025-10-12

1H-Pyrazole-3-methanamine, 5-(4-ethoxyphenyl)-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanamine, 5-(4-ethoxyphenyl)-N-(1-methylethyl)-

• Inchi： 1S/C15H21N3O/c1-4-19-14-7-5-12(6-8-14)15-9-13(17-18-15)10-16-11(2)3/h5-9,11,16H,4,10H2,1-3H3,(H,17,18)
• InChI Key： XLDSDLLBHHZDFA-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(OCC)C=C2)=CC(CNC(C)C)=N1

Additional information on 1H-Pyrazole-3-methanamine, 5-(4-ethoxyphenyl)-N-(1-methylethyl)-

Comprehensive Overview of 1H-Pyrazole-3-methanamine, 5-(4-ethoxyphenyl)-N-(1-methylethyl)- (CAS No. 2137513-65-4)

The compound 1H-Pyrazole-3-methanamine, 5-(4-ethoxyphenyl)-N-(1-methylethyl)- (CAS No. 2137513-65-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with an ethoxyphenyl group and an isopropylamine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 1H-Pyrazole-3-methanamine has surged, driven by their versatility in drug discovery. The pyrazole ring, a five-membered heterocycle with two nitrogen atoms, is a common motif in many FDA-approved drugs. This compound’s ethoxyphenyl substitution further enhances its lipophilicity, which is crucial for membrane permeability in drug design. As a result, it has become a focal point for studies aiming to develop new therapeutic agents for conditions like inflammation and metabolic disorders.

One of the most searched questions in the scientific community is: "What are the synthetic routes for 1H-Pyrazole-3-methanamine derivatives?" The synthesis of this compound typically involves multi-step reactions, including condensation, cyclization, and functional group modifications. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and efficiency. These methods align with the growing trend of green chemistry, which emphasizes sustainable and eco-friendly processes.

The pharmacokinetic properties of 1H-Pyrazole-3-methanamine derivatives are another hot topic. Researchers are investigating their ADME profiles (Absorption, Distribution, Metabolism, and Excretion) to optimize their efficacy and safety. Computational tools, such as molecular docking and QSAR modeling, are frequently used to predict interactions with biological targets. These approaches are part of the broader drug repurposing trend, where existing compounds are evaluated for new therapeutic uses.

Beyond pharmaceuticals, 1H-Pyrazole-3-methanamine has potential applications in agrochemicals. Its structural features make it a candidate for developing novel pesticides or herbicides, addressing the need for safer and more effective crop protection solutions. The ethoxyphenyl group, in particular, may contribute to its stability and activity in environmental conditions, a key consideration for agrochemical formulations.

In conclusion, 1H-Pyrazole-3-methanamine, 5-(4-ethoxyphenyl)-N-(1-methylethyl)- (CAS No. 2137513-65-4) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique structure, combined with ongoing advancements in synthetic and computational chemistry, positions it as a valuable asset for future innovations. As the scientific community continues to explore its potential, this compound is likely to remain a subject of intense study and discussion.